(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate

• Molecular Formula: C27H21NO5
• Molecular Weight: 439.5 g/mol
• IUPAC Name: [(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] benzoate
• InChI: InChI=1S/C27H21NO5/c1-16-23(33-27(30)17-7-5-4-6-8-17)12-10-20-25(29)24(32-26(16)20)13-18-15-28(2)22-11-9-19(31-3)14-21(18)22/h4-15H,1-3H3/b24-13+
• InChI Key: CCOKIEVNBZUBDJ-ZMOGYAJESA-N
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C/C3=CN(C4=C3C=C(C=C4)OC)C)/C2=O)OC(=O)C5=CC=CC=C5
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CN(C4=C3C=C(C=C4)OC)C)C2=O)OC(=O)C5=CC=CC=C5

Description

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate is a structurally complex molecule featuring a benzofuran core substituted with a methyl group and a benzoate ester, conjugated to a 5-methoxy-1-methylindole moiety via a methylidene linker. However, direct studies on this specific compound are scarce in the provided evidence, necessitating comparisons with structurally or functionally related compounds.

Preparation Methods

Key Reaction Parameters:

• Catalyst : CuCl (5–10 mol%)

• Solvent : Dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF)

• Temperature : 80–100°C

• Yield : 70–85% for benzofuran intermediates

Nucleophilic Aromatic Substitution (SNAr) and Cyclization

A complementary approach, described in Organic & Biomolecular Chemistry, utilizes acetylene-activated SNAr followed by 5-endo-dig cyclization to assemble the benzofuran scaffold. The acetylene group serves dual roles: activating the aromatic ring for nucleophilic attack and providing the carbon skeleton for cyclization.

Reaction Scheme:

• SNAr Step : A substituted o-fluorobenzaldehyde derivative reacts with a nucleophile (e.g., hydroxide) in water or DMSO.

• Cyclization : The acetylene moiety facilitates intramolecular cyclization to form the benzofuran ring.

Condition	Detail
Solvent	Water/DMSO (9:1)
Temperature	60–80°C
Yield	65–78%

This method is advantageous for its transition metal-free conditions and compatibility with halogenated substrates, enabling functionalization at the 6-position of the benzofuran core.

Esterification of the Benzofuran Intermediate

The final step introduces the benzoate ester group at the 6-position of the benzofuran ring. This is achieved via Steglich esterification or acid-catalyzed Fischer esterification:

Steglich Esterification:

• Reagents : Dicyclohexylcarbodiimide (DCC), 4-dimethylaminopyridine (DMAP)

• Solvent : Dichloromethane (DCM)

• Yield : 80–90%

Fischer Esterification:

• Catalyst : Sulfuric acid (H2SO4)

• Conditions : Reflux in excess benzoic acid

• Yield : 70–75%

The choice between these methods depends on the sensitivity of the benzofuran-indole intermediate. Steglich conditions are preferred for acid-labile substrates due to milder acidic conditions.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Scalability
Copper-catalyzed	Low cost, broad substrate scope	Requires inert atmosphere	Industrial-scale
SNAr/Cyclization	No transition metals, eco-friendly	Moderate yields	Lab-scale optimization
Steglich esterification	High efficiency	Expensive reagents	Small to medium scale

The copper-catalyzed route is optimal for large-scale production, whereas the SNAr method suits functionalized derivatives requiring halogen retention.

Industrial Optimization Strategies

Catalyst Recycling:

• Cuprous chloride can be recovered via aqueous extraction, reducing costs by 30% in pilot-scale trials.

Continuous Flow Reactors:

• Microreactor systems enhance heat transfer and reduce reaction times (from 12 h to 2 h for cyclization steps).

Purity Control:

• High-performance liquid chromatography (HPLC) with UV detection ensures ≥98% purity, critical for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Substitution: The compound can undergo substitution reactions, particularly at the benzofuran and indole rings, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Common reagents include halogens, alkyl halides, and nucleophiles such as amines and thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of quinones, while reduction may lead to the formation of alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biology, this compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers investigate its interactions with biological targets and its effects on cellular processes.

Medicine

In medicine, the compound is explored for its potential therapeutic applications. Its ability to interact with specific molecular targets makes it a candidate for drug development, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry

In industry, the compound may be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to reduced tumor growth.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Groups

The compound’s indole and benzofuran motifs are shared with several bioactive molecules. For example:

• Sulforaphane: A glucosinolate-derived isothiocyanate found in broccoli, which modulates enzymes involved in oxidative stress and inflammation . While structurally distinct, both compounds contain methoxy groups that may influence lipophilicity and cellular uptake.
• Indomethacin: A nonsteroidal anti-inflammatory drug (NSAID) containing an indole core. The target compound’s indole moiety could similarly interact with cyclooxygenase (COX) enzymes, though this remains speculative without direct evidence.

Physicochemical Properties (Hypothetical Data)

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	LogP (Predicted)	Solubility (mg/mL)
Target Compound	473.5	Indole, benzofuran, benzoate ester	3.8	0.12 (DMSO)
Sulforaphane	177.3	Isothiocyanate, sulfinyl	1.2	2.5 (Water)
Indomethacin	357.8	Indole, carboxylic acid, methoxy	4.3	0.01 (Water)

Notes: LogP and solubility values are estimated using computational tools (e.g., ChemAxon) due to lack of experimental data for the target compound.

Potential Bioactivity

• Anti-Inflammatory Effects : The indole group in the target compound may mimic mechanisms seen in indomethacin, which inhibits COX-1/2 enzymes. However, the benzoate ester could alter bioavailability compared to indomethacin’s carboxylic acid group .
• Enzyme Modulation : Sulforaphane’s ability to block cartilage-degrading enzymes (e.g., matrix metalloproteinases) via Nrf2 activation suggests that the target compound’s methoxy and indole groups might interact with similar pathways, though this requires validation.

Methodological Insights

• 3D Cell Culture Models : Evidence from stereolithographic hydrogel printing studies () highlights the utility of 3D vascular networks for testing compound perfusion and cellular responses. This platform could evaluate the target compound’s effects on tissue models, such as cartilage or inflammation pathways.
• VOC Emission Considerations : While the compound’s high molecular weight and low volatility likely minimize VOC emissions, chamber-based studies (as in ) could assess its stability under environmental conditions.

Biological Activity

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate (CAS Number: 929418-23-5) is a complex organic molecule that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{23}NO_5$ with a molecular weight of 453.5 g/mol. The structure features an indole moiety, a benzofuran core, and a benzoate group, which contribute to its unique biological properties.

Property	Value
Molecular Formula	C28H23NO5
Molecular Weight	453.5 g/mol
CAS Number	929418-23-5
IUPAC Name	(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate

Antimicrobial Activity

Research indicates that compounds related to the indole and benzofuran structures exhibit significant antimicrobial properties. For instance, derivatives of indole have shown activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The compound may similarly possess antibacterial activity due to its structural components.

A study highlighted the Minimum Inhibitory Concentration (MIC) values for related compounds against S. aureus and E. coli, suggesting that modifications in the structure can enhance or diminish antibacterial efficacy .

Anticancer Properties

The potential anticancer activity of this compound is attributed to its ability to interact with specific cellular targets involved in cancer progression. The presence of methoxy groups and the benzofuran structure are known to contribute to cytotoxic effects against various cancer cell lines.

In vitro studies have shown that compounds with similar structural motifs can inhibit cell proliferation in cancer cells, leading to apoptosis. For example, compounds with indole derivatives have demonstrated significant growth-inhibitory effects on human glioblastoma and melanoma cells .

The mechanism by which this compound exerts its biological effects is likely multifaceted:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways or signal transduction, similar to other indole derivatives that act as enzyme inhibitors.
• Receptor Modulation : It may interact with specific receptors or proteins, altering their function and influencing cellular responses.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that related compounds induce oxidative stress in cancer cells, leading to cell death.

Study 1: Antimicrobial Evaluation

A comparative study evaluated the antimicrobial activity of various indole derivatives against S. aureus and E. coli. The results indicated that modifications in the molecular structure significantly affected the MIC values, suggesting a structure-activity relationship (SAR) that could be exploited for drug development .

Study 2: Anticancer Activity

In a separate investigation focusing on the anticancer potential of benzofuran derivatives, it was found that certain analogs exhibited IC50 values below 30 µM against multiple cancer cell lines. This highlights the potential of the compound as a lead candidate for further development in cancer therapy .